Cas no 2244924-46-5 (Lenvatinib Impurity 11)

Lenvatinib Impurity 11 is a high-purity reference standard used in pharmaceutical analysis and quality control. This impurity is critical for ensuring the safety and efficacy of Lenvatinib, a tyrosine kinase inhibitor used in cancer therapy. Its well-characterized structure and consistent purity make it an essential tool for method development, validation, and regulatory compliance. The compound is supplied with comprehensive analytical data, including HPLC and MS profiles, to support accurate identification and quantification. Its stability and traceability further enhance its utility in research and manufacturing settings, aiding in the detection and control of impurities in Lenvatinib formulations.

Lenvatinib Impurity 11 structure

Product Name:Lenvatinib Impurity 11

CAS No:2244924-46-5

MF:C₁₁H₁₁N₃O₂

MW:217.223942041397

CID:4730958

Update Time:2025-10-23

Lenvatinib Impurity 11 Chemical and Physical Properties

Names and Identifiers

- Lenvatinib Impurity 11
- Inchi： 1S/C11H11N3O2/c1-16-10-5-9-6(4-7(10)11(13)15)8(12)2-3-14-9/h2-5H,1H3,(H2,12,14)(H2,13,15)
- InChI Key： CNBYCWJBBKXMRD-UHFFFAOYSA-N
- SMILES： N1C2C(=CC(C(N)=O)=C(OC)C=2)C(N)=CC=1

Lenvatinib Impurity 11 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D918853-0.1g	4-Amino-7-methoxyquinoline-6-carboxamide	2244924-46-5	95%	0.1g	$205	2025-02-28
eNovation Chemicals LLC	D918853-1g	4-Amino-7-methoxyquinoline-6-carboxamide	2244924-46-5	95%	1g	$580	2025-02-28
eNovation Chemicals LLC	D918853-0.25g	4-Amino-7-methoxyquinoline-6-carboxamide	2244924-46-5	95%	0.25g	$255	2025-02-28
eNovation Chemicals LLC	D918853-0.1g	4-Amino-7-methoxyquinoline-6-carboxamide	2244924-46-5	95%	0.1g	$205	2025-02-25
eNovation Chemicals LLC	D918853-0.25g	4-Amino-7-methoxyquinoline-6-carboxamide	2244924-46-5	95%	0.25g	$255	2025-02-25
eNovation Chemicals LLC	D918853-1g	4-Amino-7-methoxyquinoline-6-carboxamide	2244924-46-5	95%	1g	$580	2025-02-25

Lenvatinib Impurity 11 Related Literature

1. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
2. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
3. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
4. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
5. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873

Additional information on Lenvatinib Impurity 11

Compound CAS No. 2244924-46-5: Lenvatinib Impurity 11

Lenvatinib, a multi-targeted tyrosine kinase inhibitor, has revolutionized the treatment of various cancers, particularly renal cell carcinoma and thyroid cancer. As a key molecule in oncology, its purity and quality are paramount to ensure efficacy and safety. Among the impurities associated with lenvatinib, Lenvatinib Impurity 11 (CAS No. 2244924-46-5) stands out as a critical compound requiring thorough characterization and control during manufacturing processes.

The CAS No. 2244924-46-5 refers specifically to this impurity, which is a byproduct formed during the synthesis of lenvatinib. Understanding its structure, properties, and potential impact on drug performance is essential for regulatory compliance and patient safety. Recent studies have highlighted the importance of identifying and quantifying such impurities to maintain the integrity of pharmaceutical products.

Lenvatinib Impurity 11 shares structural similarities with lenvatinib but differs in specific functional groups or stereochemistry. This distinction affects its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to detect and quantify this impurity at trace levels.

Recent research has focused on optimizing synthetic pathways to minimize the formation of Lenvatinib Impurity 11. By refining reaction conditions and employing selective reagents, manufacturers can enhance the purity of lenvatinib while reducing impurity formation. These advancements underscore the importance of continuous process improvement in pharmaceutical manufacturing.

In terms of regulatory requirements, agencies such as the FDA and EMA mandate stringent controls over drug impurities to ensure patient safety. The characterization of Lenvatinib Impurity 11 involves determining its toxicological profile, which is critical for setting acceptable limits in final drug products. Recent studies have evaluated its potential genotoxicity and carcinogenicity using in vitro assays and animal models.

The identification of Lenvatinib Impurity 11 also highlights the broader challenges in maintaining drug quality throughout the lifecycle of a pharmaceutical product. As lenvatinib continues to be used in clinical settings, ongoing monitoring and quality control measures are necessary to address emerging impurities and ensure consistent therapeutic outcomes.

In conclusion, Lenvatinib Impurity 11 (CAS No. 2244924-46-5) represents a significant consideration in the development and production of lenvatinib-based therapies. By leveraging cutting-edge research and analytical methods, manufacturers can mitigate risks associated with this impurity and deliver high-quality medications to patients worldwide.